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Compound of Interest

Compound Name: H-D-ALLO-THR-OME HCL

Cat. No.: B555651

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents such as H-D-allo-Threonine methyl ester hydrochloride (H-D-ALLO-THR-
OME HCL) is a critical component of laboratory safety, environmental stewardship, and
regulatory compliance. Adherence to established protocols minimizes the risk of contamination,
adverse chemical reactions, and potential environmental damage. This guide provides a
detailed, step-by-step procedure for the safe handling and disposal of H-D-ALLO-THR-OME
HCL in a laboratory setting.

Before proceeding, it is imperative to consult the specific Safety Data Sheet (SDS) for H-D-
ALLO-THR-OME HCL provided by the manufacturer. While this guide provides general
procedures based on similar compounds, the SDS for the specific chemical in use will have the
most accurate and detailed safety information.

Immediate Safety and Handling Protocols

Proper personal protective equipment (PPE) is essential when handling H-D-ALLO-THR-OME
HCL to prevent skin and eye contact, inhalation, and ingestion.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.

o Hand Protection: Use chemically resistant gloves.
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o Body Protection: A laboratory coat is mandatory.

o Respiratory Protection: In situations where dust or aerosols may be generated, additional
respiratory protection, such as a dust respirator, should be used.[1]

e Engineering Controls:

o Work in a well-ventilated area. The use of a fume hood or other local exhaust ventilation is
recommended to minimize exposure.[2]

e Spill Management:

o Small Spills: For minor spills, carefully sweep up the solid material using appropriate tools
to avoid generating dust. Place the collected material into a designated and properly
labeled waste disposal container.[1][2]

o Large Spills: In the event of a larger spill, use a shovel to collect the material into a
suitable waste container.[1][2] Ensure the area is well-ventilated during cleanup.

Summary of Safety and Disposal Information

The following table summarizes key safety and disposal information for H-D-ALLO-THR-OME
HCL and similar compounds.
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Parameter Information Source
) H-D-allo-Threonine methyl
Chemical Name _ Chem-Impex
ester hydrochloride
Synonyms D-allo-Thr-OMe-HCI Chem-Impex
CAS Number 60538-18-3 Chem-Impex
Appearance White or off-white solid Chem-Impex

Storage Conditions

Store at 0-8°C in a dry, well-
ventilated place. Keep

container tightly closed.

Chem-Impex, Fisher Scientific

Personal Protective Equipment

Safety glasses/goggles,
chemically resistant gloves, lab
coat, dust respirator (if

needed).

Benchchem, MSDS

Spill Cleanup

Sweep or shovel into a
suitable, labeled container for

disposal. Avoid dust formation.

Benchchem, MSDS

Disposal Method

Dispose of in accordance with
federal, state, and local
environmental control

regulations.

Benchchem, MSDS

Incompatible Materials

Strong oxidizing agents.

Fisher Scientific

Hazardous Decomposition

Products

Oxides of carbon (CO, CO2),
nitrogen oxides (NOx), and
hydrogen chloride (HCI).

MSDS

Step-by-Step Disposal Procedure

The proper disposal of H-D-ALLO-THR-OME HCL involves a systematic approach to ensure

safety and compliance.

o Waste Identification and Segregation:
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o Clearly label a dedicated waste container for H-D-ALLO-THR-OME HCL waste.

o The label should include the full chemical name, CAS number (60538-18-3), and any
relevant hazard warnings.

o Do not mix H-D-ALLO-THR-OME HCL with other chemical waste unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.[2]

e Chemical Waste Collection:

o Place all solid H-D-ALLO-THR-OME HCL waste, including contaminated materials like
weighing paper and gloves, into the designated, labeled waste container.[2]

e Container Decontamination:

o For empty containers that held H-D-ALLO-THR-OME HCL, rinse them thoroughly with a
suitable solvent (e.g., water, followed by a solvent in which the compound is soluble).

o The rinsate should be collected and treated as hazardous waste, to be disposed of in the
same manner as the chemical itself.[2]

» Arrangement for Professional Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal contractor to
arrange for the pickup and proper disposal of the H-D-ALLO-THR-OME HCL waste.[2]

o Provide a complete and accurate description of the waste, including its chemical
composition and quantity.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of H-D-ALLO-THR-OME HCL.
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Start: Handling
H-D-ALLO-THR-OME HCL

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurs?

Yes (Small) No

Small Spill:
Sweep and collect in
labeled waste container

Large Spill:
Shovel and collect in
labeled waste container

Generate Chemical Waste
(Solid waste, contaminated items)

\

Segregate and Label Waste
(Chemical Name, CAS#)

\

Decontaminate Empty Containers
(Rinse and collect rinsate)

A\

( Contact EHS for Disposal )

Y

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for H-D-ALLO-THR-OME HCL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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